Cas no 2165-06-2 (3-chloro-6-(4-methylphenyl)pyridazine)

3-Chloro-6-(4-methylphenyl)pyridazine is a chlorinated pyridazine derivative featuring a 4-methylphenyl substituent at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive chloro group enables further functionalization through nucleophilic substitution or cross-coupling reactions, while the methylphenyl moiety enhances lipophilicity, influencing solubility and binding properties. The pyridazine core contributes to its utility in heterocyclic chemistry, offering a stable scaffold for constructing biologically active molecules. Suitable for research and industrial applications, this compound is characterized by its high purity and consistent performance in synthetic pathways.
3-chloro-6-(4-methylphenyl)pyridazine structure
2165-06-2 structure
Product Name:3-chloro-6-(4-methylphenyl)pyridazine
CAS No:2165-06-2
MF:C11H9ClN2
MW:204.655561208725
MDL:MFCD00218495
CID:84154
PubChem ID:2775558
Update Time:2025-05-28

3-chloro-6-(4-methylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6-(p-tolyl)pyridazine
    • 3-Chloro-6-(4-methylphenyl)pyridazine
    • 3-Chlor-6-p-tolyl-pyridazin
    • 3-CHLORO-6-(4-METHYLPHENYL)-PYRIDAZINE
    • 3-chloro-6-p-tolyl-pyridazine
    • F1967-0373
    • 2165-06-2
    • DTXSID80379589
    • BS-23099
    • FT-0692127
    • MFCD00218495
    • 3-Chloro-6-p-tolylpyridazine
    • CAA16506
    • AKOS000269098
    • Z432063396
    • Pyridazine,3-chloro-6-(4-methylphenyl)-
    • EN300-110828
    • BP-10528
    • Pyridazine, 3-chloro-6-(4-methylphenyl)-
    • MCDSGZGKYCPLMT-UHFFFAOYSA-N
    • STL163483
    • 3-chloro-6-(4-methylphenyl)pyridazine
    • MDL： MFCD00218495
    • Inchi： 1S/C11H9ClN2/c1-8-2-4-9(5-3-8)10-6-7-11(12)14-13-10/h2-7H,1H3
    • InChI Key： MCDSGZGKYCPLMT-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C2C=CC(C)=CC=2)N=N1

Computed Properties

  • Exact Mass: 204.04500
  • Monoisotopic Mass: 204.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Color/Form: Cream powder
  • Density: 1.208
  • Boiling Point: 381 °C at 760 mmHg
  • Flash Point: 216.1 °C
  • Refractive Index: 1.584
  • PSA: 25.78000
  • LogP: 3.10540
  • Solubility: Not determined

3-chloro-6-(4-methylphenyl)pyridazine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

3-chloro-6-(4-methylphenyl)pyridazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-chloro-6-(4-methylphenyl)pyridazine Pricemore >>

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AB176626-25 g
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3-chloro-6-(4-methylphenyl)pyridazine Related Literature

  • 1. 607. Pyridazines. Part II. The action of grignard reagents on 6-aryl-2,3,4,5-tetrahydro- and -2,3-dihydropyridazin-3-ones
    F. G. Baddar,A. El-Habashi,A. K. Fateen J. Chem. Soc. 1965 3342

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